Cas no 1150618-46-4 (3-Iodo-6-methoxy-2H-indazole)

• Product Name: 3-Iodo-6-methoxy-2H-indazole
• CAS No: 1150618-46-4
• MF: C₈H₇IN₂O
• MW: 274.058453798294
• CID: 1091717
• PubChem ID: 27274685
• Update Time: 2025-08-05

3-Iodo-6-methoxy-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-6-methoxy-2H-indazole
• 3-iodo-6-methoxy-1H-indazole
• 936138-17-9
• DTXSID80650582
• AB50553
• AM20041426
• 1150618-46-4
• AWB61846
• MFCD09266218
• AKOS015854017
• GS-4373
• AKOS015918521
• J-512692
• SCHEMBL15792074

• Inchi： 1S/C8H7IN2O/c1-12-5-2-3-6-7(4-5)10-11-8(6)9/h2-4H,1H3,(H,10,11)
• InChI Key： OHXDNTHWTHMKRG-UHFFFAOYSA-N
• SMILES： IC1=C2C=CC(=CC2=NN1)OC

Computed Properties

• Exact Mass: 273.96031g/mol
• Monoisotopic Mass: 273.96031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Iodo-6-methoxy-2H-indazole

3-Iodo-6-methoxy-2H-indazole (CAS No. 1150618-46-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

3-Iodo-6-methoxy-2H-indazole, identified by its Chemical Abstracts Service number CAS No. 1150618-46-4, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, featuring a unique structural motif of an indazole core substituted with an iodine atom at the 3-position and a methoxy group at the 6-position, has garnered considerable attention due to its versatile reactivity and utility in the development of novel therapeutic agents.

The indazole scaffold is a privileged structure in medicinal chemistry, known for its broad biological activity and integration into various pharmacophores. The presence of the iodine atom at the 3-position enhances the electrophilicity of the molecule, making it a valuable precursor for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug candidates.

The methoxy group at the 6-position introduces additional electronic and steric influences, which can modulate the pharmacokinetic properties of derivatives. This feature makes 3-Iodo-6-methoxy-2H-indazole particularly useful in designing molecules with optimized solubility, metabolic stability, and bioavailability. Recent studies have highlighted its role in the synthesis of kinase inhibitors, where the indazole core is frequently employed to target specific enzymatic pathways involved in cancer and inflammatory diseases.

In the context of modern drug discovery, the demand for efficient and scalable synthetic routes has led to innovative methodologies for handling intermediates like 3-Iodo-6-methoxy-2H-indazole. Advanced catalytic systems and green chemistry principles have been increasingly adopted to minimize waste and improve yields. For instance, palladium-catalyzed cross-coupling reactions under mild conditions have enabled the rapid construction of complex indazole derivatives without compromising purity or scalability.

The utility of 3-Iodo-6-methoxy-2H-indazole extends beyond kinase inhibitors. Emerging research suggests its potential in developing antiviral agents, where modifications at the iodine and methoxy positions can fine-tune interactions with viral proteases and polymerases. Additionally, its structural framework is being explored in the design of neuroprotective compounds, leveraging the indazole core's ability to interact with central nervous system receptors.

The synthesis of 3-Iodo-6-methoxy-2H-indazole itself is a testament to the advancements in organic chemistry. Modern synthetic strategies often involve multi-step sequences that highlight modular construction and late-stage functionalization. For example, starting from commercially available precursors such as 2-amino benzaldehyde derivatives, one can sequentially introduce a methoxy group followed by iodination at the 3-position using established protocols. These methods are not only efficient but also adaptable to large-scale production requirements.

The role of computational chemistry in optimizing synthetic routes for intermediates like 3-Iodo-6-methoxy-2H-indazole cannot be overstated. Molecular modeling techniques allow researchers to predict reaction outcomes and identify optimal conditions before experimental validation. This approach not only saves time but also reduces the environmental impact by minimizing trial-and-error experimentation.

In conclusion, 3-Iodo-6-methoxy-2H-indazole (CAS No. 1150618-46-4) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural features make it indispensable for constructing high-value drug candidates targeting a myriad of diseases. As research continues to uncover new therapeutic applications, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.